N-[2-(1,3-benzodioxol-5-yl)ethyl]-3-propyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)ethyl]-5-propyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H19N3O3/c1-2-3-12-9-13(19-18-12)16(20)17-7-6-11-4-5-14-15(8-11)22-10-21-14/h4-5,8-9H,2-3,6-7,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key: QOBNWVYQVZIGGR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NN1)C(=O)NCCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

Synthesis Analysis

Synthesis of pyrazole derivatives, including compounds similar to N-[2-(1,3-benzodioxol-5-yl)ethyl]-3-propyl-1H-pyrazole-5-carboxamide, involves complex chemical reactions aimed at achieving specific molecular configurations. For example, Kumara et al. (2018) reported the synthesis and characterization of a novel pyrazole derivative, demonstrating the involved synthesis process through various chemical reactions and spectral analyses (Kumara et al., 2018).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is analyzed through advanced techniques such as X-ray diffraction studies, which provide detailed insights into the compound's crystal structure. Kumara et al. (2018) utilized X-ray crystal structure studies to confirm the molecular geometry, highlighting the compound's structural stability and intermolecular hydrogen bonds (Kumara et al., 2018).

Chemical Reactions and Properties

Pyrazole derivatives engage in various chemical reactions, contributing to their distinct chemical properties. Yıldırım et al. (2005) explored the functionalization reactions of pyrazole carboxylic acid, demonstrating the compound's reactivity and the formation of different product derivatives through specific reactions (Yıldırım et al., 2005).

Physical Properties Analysis

The physical properties of pyrazole derivatives, such as thermal stability and solubility, play a crucial role in their potential applications. Naveen et al. (2021) conducted thermal analysis to study the decomposition of a pyrazole derivative, providing valuable information on its thermal stability and degradation pattern (Naveen et al., 2021).

Chemical Properties Analysis

The chemical properties, including reactivity and potential for forming bonds with other molecules, are essential for understanding the compound's behavior in various environments. Saeed et al. (2020) detailed the synthesis and chemical properties of antipyrine derivatives, highlighting the significance of hydrogen bonding and π-interactions in determining the compound's chemical behavior (Saeed et al., 2020).